Cas no 15020-57-2 (4-Dimethylsulfamoylphenol)

• Product Name: 4-Dimethylsulfamoylphenol
• CAS No: 15020-57-2
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 199959
• PubChem ID: 84760
• Update Time: 2025-05-23

4-Dimethylsulfamoylphenol Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-hydroxy-N,N-dimethyl-
• 4-Dimethylsulfamoylphenol
• 4-hydroxy-N,N-dimethylbenzenesulfonamide
• p-Hydroxy-N,N-dimethylbenzenesulfonamide
• 4-(dimethylaminosulfonyl)phenol
• 4-(N,N-dimethylsulphamoyl)phenol
• 4-hydroxy-benzenesulfonic acid dimethylamide
• 4-Hydroxy-benzolsulfonsaeure-dimethylamid
• 4-hydroxy-N,N-dimethylbenzene-1-sulfonamide
• Benzenesulfonamide,4-hydroxy-N,N-dimethyl
• Benzenesulfonamide,N,N-dimethyl-p-hydroxy
• N,N-dimethyl-4-hydroxybenzenesulphonamide
• p-(N,N-Dimethylsulfamoyl)phenol
• Phenol-sulfonsaeure-(4)-dimethylamid
• N,N-Dimethyl-4-hydroxybenzenesulfonamide
• Q27117939
• 4-hydroxy-N,N-dimethyl-benzenesulfonamide
• 5OLO4OTH59
• AKOS008121837
• AT13555
• CHEBI:38678
• 1-PHENOL-4-SULFONAMIDE, N,N-DIMETHYL-
• 4-(N,N-DIMETHYLAMINOSULFONYL)PHENOL
• Benzenesulfonamide, p-hydroxy-N,N-dimethyl-
• Benzenesulfonamide, N,N-dimethyl-p-hydroxy-
• P-HYDROXY-N,N-DIMETHYLBENZENE SULFONAMIDE
• CHEMBL4534175
• FT-0741358
• 15020-57-2
• SCHEMBL1104973
• p-(N,N-dimethylsulfamoyl) phenol
• CS-0217089
• DTXSID6065844
• BRN 2103901
• N,N-DIMETHYL-P-HYDROXYBENZENESULFONAMIDE
• UNII-5OLO4OTH59
• Benzenesulfonamide, 4-hydroxy-N,N-dimethyl-
• Z381036656
• EN300-67430
• 1-Phenol-4-sulfanomide, N,N-dimethyl-
• JYBMFOQKJJJCPY-UHFFFAOYSA-N
• 1-Phenol-4-sulfanomide, N,N-dimethyl-(6CI)
• Benzenesulfonamide, p-hydroxy-N,N-dimethyl-(8CI)
• DTXCID4034869
• DA-44168

• Inchi： 1S/C8H11NO3S/c1-9(2)13(11,12)8-5-3-7(10)4-6-8/h3-6,10H,1-2H3
• InChI Key： JYBMFOQKJJJCPY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 201.04600
• Monoisotopic Mass: 201.045964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.3156 (rough estimate)
• Boiling Point: 347.3°Cat760mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.5364 (estimate)
• PSA: 65.99000
• LogP: 1.72330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Dimethylsulfamoylphenol

4-Dimethylsulfamoylphenol: A Comprehensive Overview

4-Dimethylsulfamoylphenol (CAS No. 15020-57-2) is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound, also referred to as 4-(Methylsulfamoyl)phenol, is a derivative of phenol with a methylsulfamoyl group attached to the para position. Its structure, comprising a benzene ring with hydroxyl and methylsulfamoyl substituents, endows it with unique chemical properties that make it valuable in numerous applications.

The synthesis of 4-Dimethylsulfamoylphenol involves the reaction of phenol with methanesulfonyl chloride in the presence of a base, typically under controlled conditions to ensure optimal yields. This compound is notable for its stability and reactivity, which are influenced by the electron-withdrawing effects of the methylsulfamoyl group. Recent studies have highlighted its potential as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most promising areas of research involving 4-Dimethylsulfamoylphenol is its application in drug development. Researchers have explored its role as a building block for creating bioactive compounds with potential therapeutic benefits. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the importance of 4-Dimethylsulfamoylphenol in advancing medical science and improving human health outcomes.

In addition to its role in pharmaceutical research, 4-Dimethylsulfamoylphenol has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and coordination polymers. Recent advancements in this field have demonstrated how this compound can enhance the efficiency of industrial processes, thereby contributing to sustainable manufacturing practices.

The environmental impact of 4-Dimethylsulfamoylphenol has also been a topic of interest among scientists. Studies have investigated its biodegradability and toxicity levels, particularly in aquatic environments. Preliminary results suggest that this compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its safe disposal and minimal environmental footprint.

Furthermore, 4-Dimethylsulfamoylphenol has been utilized in analytical chemistry as a reagent for detecting specific functional groups or ions. Its high sensitivity and selectivity make it an invaluable tool in various analytical techniques, including spectrophotometry and chromatography.

Recent breakthroughs in computational chemistry have enabled researchers to model the electronic structure and reactivity of 4-Dimethylsulfamoylphenol at an unprecedented level of detail. These computational studies have provided insights into its interaction with biological systems and its potential as a precursor for advanced materials.

In conclusion, 4-Dimethylsulfamoylphenol (CAS No. 15020-57-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in research, position it as a key player in driving innovation across industries. As scientific understanding continues to evolve, so too will the potential uses and benefits of this remarkable compound.